BENGHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to 6-Aminopicolinic Acid:
Properties, Synthesis, and Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 6-Aminopicolinic acid

Cat. No.: B188573

For Researchers, Scientists, and Drug Development Professionals

Abstract

6-Aminopicolinic acid, a pivotal heterocyclic building block, is a compound of significant
interest in medicinal chemistry and materials science. This technical guide provides an in-depth
overview of its core properties, synthesis, and its crucial role as a versatile intermediate in the
development of novel therapeutic agents and functional materials. This document consolidates
essential physicochemical data, outlines a representative synthetic protocol, and illustrates its
utility in the broader context of chemical research and drug discovery.

Core Properties and Identification

6-Aminopicolinic acid, also known as 6-amino-2-pyridinecarboxylic acid, is a substituted
pyridine derivative. Its unique structure, featuring both a carboxylic acid and an amino group on
the pyridine ring, makes it a valuable scaffold for creating more complex molecules.

Chemical Identifiers and Nomenclature:
e CAS Number: 23628-31-1[1][2][3]
¢ Synonyms: 6-Amino-2-picolinic acid, 6-Aminopyridine-2-carboxylic acid[1][3][4]

e Molecular Formula: CeHsN202[1][3]
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Physicochemical Data

The following table summarizes the key quantitative properties of 6-aminopicolinic acid,
compiled from various chemical data sources.

Property Value Source(s)
Molecular Weight 138.12 g/mol [11[3]1[5][6]
Melting Point 320°C (decomposes) [51[71I8]

N ] 387.8 £ 27.0 °C at 760 mmHg
Boiling Point ) [11[7118]

(Predicted)

Density ~1.417 g/cm?3 (Predicted) [1107]
Flash Point 188.3°C [1]

. Soluble in hot water; slightly
Water Solubility . [51[7118]
soluble in cold water

pKa 4.49 £ 0.10 (Predicted) [8]
White to light yellow crystalline

Appearance [519]
powder

Synthesis and Reactivity

6-Aminopicolinic acid serves as a fundamental starting material. Its functional groups—the
amino group and the carboxylic acid—are key sites for chemical modification, allowing for the
construction of a diverse range of derivatives.

General Synthetic Workflow

The synthesis of aminopicolinic acid derivatives often involves multi-step processes. A common
strategy begins with a commercially available pyridine derivative, followed by functional group
manipulations such as nitration and subsequent reduction to install the amino group. The
following diagram illustrates a generalized workflow for producing aminopicolinic acid scaffolds
for further use.
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Caption: Generalized synthetic workflow for aminopicolinic acids.
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Representative Experimental Protocol: Esterification

As an intermediate, 6-aminopicolinic acid is often modified for subsequent reactions. The
following is a cited protocol for the esterification of 6-aminopicolinic acid to its methyl ester, a
common step to protect the carboxylic acid or improve solubility for the next synthetic step.[10]

Objective: To synthesize 6-Aminopicolinic Acid Methyl Ester.
Materials:

e 6-Aminopicolinic acid (109)

e Methanol (150ml)

o Concentrated Sulfuric Acid (20ml)

e |ce water

e 6N Sodium Hydroxide solution

o Ethyl acetate

e Brine

e Sodium sulfate

Procedure:

Add concentrated sulfuric acid (20ml) dropwise to a solution of 6-aminopicolinic acid (109)
in methanol (150ml).[10]

o Reflux the mixture for 16 hours.[10]

e Remove the majority of the methanol under vacuum.[10]

e Pour the residue into ice water.[10]

e Adjust the pH of the mixture to 8-9 using a 6N sodium hydroxide solution.[10]
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o Extract the aqueous solution with ethyl acetate.[10]
e Wash the combined organic phase with brine, then dry over sodium sulfate and filter.[10]
o Concentrate the filtrate to yield the final product, 6-Aminopicolinic Acid Methyl Ester.[10]

Applications in Drug Discovery and Development

The primary utility of 6-aminopicolinic acid lies in its role as a versatile intermediate for
synthesizing high-value compounds, particularly in the pharmaceutical industry.[5] Its structure
is a key component in a variety of biologically active molecules.

Key Application Areas:

» Antiviral Agents: It serves as a critical building block in the synthesis of novel antiviral drugs.

[5]
o Agrochemicals: The scaffold is used in the development of modern agrochemicals.[5]

o Enzyme Inhibitors: Derivatives of pyridine carboxylic acids, including aminopicolinic acid, are
explored for their potential as potent enzyme inhibitors for various therapeutic targets.[11]

* Metal Chelating Agents: The arrangement of the nitrogen atom and the carboxyl group
allows it to act as a bidentate ligand, making it useful in the formulation of metal-chelating
agents.[5]

The logical relationship between 6-aminopicolinic acid and its progression into advanced
applications is depicted in the diagram below.
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Caption: Application workflow of 6-Aminopicolinic Acid.

Safety and Handling

6-Aminopicolinic acid is classified as an irritant. Standard laboratory safety protocols should
be followed when handling this compound.

Hazard Codes: Xi, T, Xn[8]

e Risk Statements: R36/37/38 (Irritating to eyes, respiratory system and skin), R23/24/25
(Toxic by inhalation, in contact with skin and if swallowed).[7][8]

» Safety Statements: S26 (In case of contact with eyes, rinse immediately with plenty of water
and seek medical advice), S36/37/39 (Wear suitable protective clothing, gloves and eye/face
protection).[7]

o Storage: Keep in a dark place, sealed in a dry, room-temperature environment.[2][8]

Conclusion
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6-Aminopicolinic acid (CAS: 23628-31-1) is a foundational chemical intermediate with
significant value in pharmaceutical and chemical research. Its well-defined properties and
versatile reactivity allow for the synthesis of a wide array of complex molecules. For drug
development professionals and researchers, a thorough understanding of this compound'’s
characteristics and synthetic utility is essential for leveraging its full potential in creating next-
generation therapeutics and advanced materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. 6-Aminopicolinic acid | 23628-31-1 [chemnet.com]

. 23628-31-1|6-Aminopicolinic acid|BLD Pharm [bldpharm.com]
. scbt.com [scbt.com]

. chemwhat.com [chemwhat.com]

. hbinno.com [nbinno.com]

. pharmaffiliates.com [pharmaffiliates.com]

. 6-Aminopicolinic acid [chembk.com]

. 6-Aminopyridine-2-carboxylic acid | 23628-31-1 [chemicalbook.com]

°
(o] (0] ~ (o)) ()] EEN w N =

. 6-Amino-2-pyridinecarboxylic Acid 23628-31-1 | TCI AMERICA [tcichemicals.com]
e 10. Page loading... [guidechem.com]

e 11. Exploring the Potential of Pyridine Carboxylic Acid Isomers to Discover New Enzyme
Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [A Technical Guide to 6-Aminopicolinic Acid: Properties,
Synthesis, and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b188573#6-aminopicolinic-acid-cas-number-and-
properties]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b188573?utm_src=pdf-body
https://www.benchchem.com/product/b188573?utm_src=pdf-custom-synthesis
https://www.chemnet.com/cas/en/23628-31-1/6-Aminopicolinic-acid.html
https://www.bldpharm.com/products/23628-31-1.html
https://www.scbt.com/p/6-aminopyridine-2-carboxylic-acid-23628-31-1
https://www.chemwhat.com/6-aminopyridine-2-carboxylic-acid-cas-23628-31-1/
https://www.nbinno.com/?news/bd-6-aminopyridine-2-carboxylic-acid-properties-applications-and-quality-standards
https://www.pharmaffiliates.com/en/23628-31-1-6-%E2%80%8Baminopyridine-%E2%80%8B2-%E2%80%8Bcarboxylic-acid-pa2703264.html
https://www.chembk.com/en/chem/6-Aminopicolinic%20acid
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6150884.htm
https://www.tcichemicals.com/US/en/p/A2188
https://www.guidechem.com/question/what-are-the-synthesis-and-app-id146341.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC12104547/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12104547/
https://www.benchchem.com/product/b188573#6-aminopicolinic-acid-cas-number-and-properties
https://www.benchchem.com/product/b188573#6-aminopicolinic-acid-cas-number-and-properties
https://www.benchchem.com/product/b188573#6-aminopicolinic-acid-cas-number-and-properties
https://www.benchchem.com/product/b188573#6-aminopicolinic-acid-cas-number-and-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b188573?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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